Cas no 16198-01-9 (2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-)

• Product Name: 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-
• CAS No: 16198-01-9
• MF: C₂₅H₂₄O₁₁
• MW: 500.451468467712
• CID: 97994
• PubChem ID: 5315742
• Update Time: 2025-11-02

2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-
• Catechin pentaacetate
• 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3...
• (+)-Catechin pentaacetate
• 2H-1-Benzopyran-3,5,7-triol, 2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-,triacetate, (2R-trans)-
• 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, triacetate, (2R,3S)- (9CI)
• Catechol, pentaacetate, (+)- (6CI,7CI,8CI)
• [ "" ]
• CHEMBL3039154
• CatechinPentaacetate
• SPECTRUM1600537
• SCHEMBL719419
• (+)-Catechin pentaacetate; Catechin pentaacetate
• (+)-Catechin-pentaacetate
• CCG-38817
• SpecPlus_000341
• KBio1_001381
• KBio2_002222
• SPBio_001633
• Spectrum2_001767
• FS-10446
• AKOS027288977
• 2H-1-Benzopyran-3,5,7-triol, 2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-
• BSPBio_003366
• Spectrum4_001904
• Spectrum3_001723
• Catechol, pentaacetate, (+)-
• KBio2_004790
• Spectrum_001742
• Spectrum5_000588
• 16198-01-9
• DivK1c_006437
• NCGC00178114-01
• KBio3_002586
• KBioGR_002494
• [(2R,3S)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] acetate
• KBio2_007358
• KBioSS_002222
• HY-N3555
• CS-0023835
• ((2R,3S)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl) acetate
• 2-(Acetyloxy)-5-[(2R,3S)-3,5,7-tris(acetyloxy)-3,4-dihydro-2H-1-benzopyran-2-yl]phenyl acetic acid
• 2-(Acetyloxy)-5-((2R,3S)-3,5,7-tris(acetyloxy)-3,4-dihydro-2H-1-benzopyran-2-yl)phenyl acetic acid

• MDL： MFCD22208007
• Inchi： 1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3/t24-,25+/m0/s1
• InChI Key： BKYWAYNSDFXIPL-LOSJGSFVSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 500.13200
• Monoisotopic Mass: 500.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 624.2±55.0 °C at 760 mmHg
• Flash Point: 266.6±31.5 °C
• PSA: 140.73000
• LogP: 2.99570
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-

Exploring the Unique Properties and Applications of 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- (CAS No. 16198-01-9)

The compound 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-, identified by its CAS number 16198-01-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the benzopyran family, a class of organic compounds known for their diverse biological activities and applications. The intricate structure of this molecule, featuring multiple acetylated hydroxyl groups and a chiral center, makes it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

One of the most intriguing aspects of 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- is its stereochemistry. The presence of the (2R,3S)- configuration indicates that this compound exists as a specific enantiomer, which can have profound implications for its biological activity. In recent years, the pharmaceutical industry has placed increasing emphasis on chiral molecules, as their enantiomeric purity can significantly influence drug efficacy and safety. This has led to a surge in searches for "chiral benzopyran derivatives" and "enantiomerically pure pharmaceuticals," reflecting the growing interest in this area.

The acetylated form of this benzopyran derivative, as evidenced by the "3,5,7-triacetate" portion of its name, suggests enhanced stability and potentially modified bioavailability compared to its non-acetylated counterparts. Acetylation is a common modification in drug development, often employed to improve pharmacokinetic properties. This characteristic has made CAS 16198-01-9 particularly interesting to researchers investigating "prodrug strategies" and "chemical modifications for enhanced drug delivery," which are currently trending topics in medicinal chemistry forums and academic discussions.

From an applications perspective, compounds in the benzopyran class, including 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-, have shown promise in various therapeutic areas. Recent studies have explored their potential as antioxidants, with particular interest in their ability to scavenge free radicals. This aligns with current consumer trends toward "natural antioxidants" and "anti-aging compounds," making this compound relevant to both the pharmaceutical and cosmetic industries. The presence of multiple phenolic groups in its core structure suggests possible radical-scavenging capabilities, a feature that has become increasingly valuable in today's health-conscious market.

The synthesis and characterization of CAS 16198-01-9 present interesting challenges for organic chemists. The compound's complex structure requires sophisticated synthetic strategies, particularly for maintaining the correct stereochemistry at the (2R,3S)- positions. This has led to increased academic interest in "stereoselective synthesis of benzopyrans" and "asymmetric acetylation techniques." The development of efficient synthetic routes to such molecules remains an active area of research, with implications for both academic and industrial applications.

In the context of analytical chemistry, 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- presents unique opportunities for method development. The compound's multiple chromophores make it suitable for various spectroscopic analyses, while its chiral centers allow for exploration of advanced chromatographic separation techniques. These aspects have made it a subject of interest in searches related to "HPLC method development for chiral compounds" and "spectroscopic characterization of complex molecules," reflecting the practical needs of analytical laboratories working with similar structures.

The commercial availability and research applications of CAS 16198-01-9 have made it a valuable reference compound in several scientific disciplines. Its well-defined structure and properties serve as benchmarks for studying related benzopyran derivatives, particularly in structure-activity relationship studies. This utility has contributed to its inclusion in many chemical databases and its mention in numerous scientific publications, further enhancing its visibility in searches for "benzopyran reference standards" and "authentic chemical samples."

Looking toward future applications, researchers are particularly interested in exploring the potential of 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- in drug discovery programs. The compound's structural features suggest possible interactions with various biological targets, making it a candidate for virtual screening and molecular docking studies. This aligns with current trends in "computational drug design" and "in silico screening of bioactive compounds," areas that have seen exponential growth in recent years due to advances in computer-aided drug discovery.

From a regulatory perspective, it's important to note that while CAS 16198-01-9 is a subject of scientific interest, all research and applications must comply with relevant safety guidelines and regulations. The compound's status as a research chemical underscores the importance of proper handling procedures and adherence to laboratory safety protocols, topics that frequently appear in searches related to "safe handling of research chemicals" and "laboratory chemical safety guidelines."

In conclusion, 2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)- (CAS No. 16198-01-9) represents a fascinating intersection of structural complexity, synthetic challenge, and potential therapeutic value. Its study contributes to our understanding of benzopyran chemistry while offering insights that may lead to valuable applications in medicine and materials science. As research continues to uncover the properties and potential of this and related compounds, they will likely remain at the forefront of organic and medicinal chemistry investigations for years to come.